Cas no 63217-09-4 (3,6,9,12-Tetraoxahexadecan-1-ol,15-methyl-, 1-(dihydrogen phosphate))

• Product name: 3,6,9,12-Tetraoxahexadecan-1-ol,15-methyl-, 1-(dihydrogen phosphate)
• CAS No: 63217-09-4
• MF: C₁₃H₂₉O₈P
• MW: 344.33836
• CID: 504579
• PubChem ID: 113137

3,6,9,12-Tetraoxahexadecan-1-ol,15-methyl-, 1-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12-Tetraoxahexadecan-1-ol,15-methyl-, 1-(dihydrogen phosphate)
• 15-methyl-3,6,9,12-tetraoxahexadecyl dihydrogen phosphate
• 15-methyl-3,6,9,12-tetraoxahexadec-1-yl dihydrogen phosphate
• 3,6,9,12-Tetraoxahexadecan-1-ol, 15-methyl-, dihydrogen phosphate
• 3,6,9,12-Tetraoxahexadecan-1-ol, 15-methyl-, 1-(dihydrogen phosphate)
• NS00022591
• D75F9X6E82
• UNII-D75F9X6E82
• 63217-09-4
• DTXSID7069780
• EINECS 264-011-4

• Inchi： InChI=1S/C13H29O8P/c1-13(2)3-4-17-5-6-18-7-8-19-9-10-20-11-12-21-22(14,15)16/h13H,3-12H2,1-2H3,(H2,14,15,16)
• InChI Key： CXWZTSQXXIMONI-UHFFFAOYSA-N
• SMILES： CC(C)CCOCCOCCOCCOCCOP(=O)(O)O

Computed Properties

• Exact Mass: 344.16007
• Monoisotopic Mass: 344.160004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104
• XLogP3: -0.5

Experimental Properties

• Density: 1.169
• Boiling Point: 459.8°C at 760 mmHg
• Flash Point: 231.8°C
• Refractive Index: 1.461
• PSA: 103.68